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Compound of Interest

Compound Name: Ethyl vinyl sulfide

Cat. No.: B1216831

A comprehensive technical guide on Ethyl Vinyl Sulfide (CAS 627-50-9), designed for
researchers, scientists, and professionals in drug development. This document provides in-
depth chemical information, safety protocols, and details on its biological activity.

Chemical Information

Ethyl vinyl sulfide, identified by CAS number 627-50-9, is an organosulfur compound with
significant applications in organic synthesis and potential implications in biochemical research.

Structure and Identification:
o |[UPAC Name: (Ethylsulfanyl)ethene

o Synonyms: (Ethylthio)ethene, Ethene, (ethylthio)-, Ethyl vinyl thioether, Ethylsulfanylethene,
Ethylvinylsulfide, NSC 90866, Sulfide, ethyl vinyl, Vinyl ethyl sulfide

e Molecular Formula: CsHsS

» Molecular Weight: 88.17 g/mol

e SMILES: CCSC=C

e InChl Key: AFGACPRTZOCNIW-UHFFFAOYSA-N

Physicochemical Properties:
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The following table summarizes the key physicochemical properties of ethyl vinyl sulfide.

Property Value Reference
Appearance Colorless to pale yellow liquid

Odor Distinctive

Boiling Point 91-92 °C (at 760 mmHg)

Density 0.869 g/mL (at 25 °C)

Flash Point -6 °C (closed cup)

Refractive Index 1.478 (at 20 °C)

Vapor Pressure 46.8 mmHg (at 25 °C, est.)

logP (o/w) 2.407 (est.)

Safety and Handling

Ethyl vinyl sulfide is a highly flammable liquid and requires careful handling in a laboratory or
industrial setting.

Hazard Classification:

» GHS Classification: Flammable Liquid, Category 2

e Hazard Statements: H225: Highly flammable liquid and vapor
» Signal Word: Danger

Precautionary Measures and Personal Protective Equipment (PPE):
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Precaution Description Reference

Keep away from heat, sparks,
open flames, and hot surfaces.
No smoking. Use explosion-
proof

Handling electrical/ventilating/lighting
equipment. Take precautionary
measures against static
discharge. Avoid breathing

vapors, mist, or gas.

Store in a cool, well-ventilated
Storage place. Keep container tightly

closed in a dry place.

) Wear safety glasses with side-
Eye/Face Protection )
shields or goggles.

) ] Wear protective gloves and
Skin Protection _
clothing.

If exposure limits are exceeded
or irritation is experienced, use
a NIOSH/MSHA approved

respirator.

Respiratory Protection

First Aid Measures:

Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. If not breathing, give
artificial respiration.

Skin Contact: Wash skin with soap and water.

Eye Contact: Wash with plenty of water.

Ingestion: Clean mouth with water. Never give anything by mouth to an unconscious person.

Experimental Protocols
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Synthesis of Ethyl Vinyl Sulfide:

A common method for the synthesis of vinyl sulfides is through the cross-coupling of a thiol with
a vinyl halide. The following is a generalized protocol based on copper-catalyzed reactions.

Materials:

Ethanethiol

Vinyl bromide or vinyl chloride

Copper(l) iodide (Cul)

Potassium phosphate tribasic (K3POa)

Anhydrous, degassed solvent (e.g., DMF or DMSO)

Procedure:

e To a dry reaction flask under an inert atmosphere (e.g., nitrogen or argon), add Cul and
KsPOas.

e Add the anhydrous, degassed solvent to the flask.

o Add ethanethiol to the reaction mixture.

» Slowly bubble vinyl bromide or vinyl chloride gas through the solution, or add a solution of
the vinyl halide.

o Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and monitor the
reaction progress by GC-MS or TLC.

» Upon completion, cool the reaction to room temperature and quench with water.

o Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

» Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.
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 Purify the crude product by fractional distillation to obtain pure ethyl vinyl sulfide.

Biological Activity and Signaling Pathways

Ethyl vinyl sulfide is a known substrate and suicide inactivator of the enzyme Thioether S-
methyltransferase (TEMTase). This enzyme plays a role in the metabolism of various sulfur-
and selenium-containing compounds.

Mechanism of Thioether S-Methyltransferase Inactivation:

Ethyl vinyl sulfide is methylated by TEMTase in the presence of the cofactor S-
adenosylmethionine (SAM), forming a reactive methyl ethyl vinyl sulfonium ion (MEVS™). This
intermediate then covalently modifies a nucleophilic residue in the active site of the enzyme,
leading to its irreversible inactivation.

Mechanism of Thioether S-Methyltransferase Inactivation

Enzyme Active Site

ion Methyl Ethyl Vinyl
Sulfonium lon (MEVS™)
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of nucleophilic resi

Click to download full resolution via product page

Caption: Proposed mechanism for the suicide inactivation of Thioether S-Methyltransferase by
Ethyl Vinyl Sulfide.

Experimental Workflow for Enzyme Inactivation Assay:

The following diagram outlines a typical workflow to study the inactivation of Thioether S-
methyltransferase by ethyl vinyl sulfide.
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Experimental Workflow: TEMTase Inactivation Assay

Inactivation Assay Protocol

:

Incubate at a controlled
temperature (e.g., 37 °C)

Take aliquots at
different time points
Stop the reaction in aliquots
(e.g., by dilution or adding a quencher)

:

Measure residual TEMTase activity
(e.g., using a standard substrate
like dimethyl sulfide)

:

Plot % residual activity vs. time
and determine inactivation kinetics
(kinact and KI)

:
- >

Click to download full resolution via product page
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Caption: A generalized experimental workflow for studying the kinetics of Thioether S-
Methyltransferase inactivation by Ethyl Vinyl Sulfide.

Quantitative Data Summary

Toxicity and Safety Data:

Parameter Value Reference

Acute Toxicity (Oral LD50) Data not available

Acute Toxicity (Dermal LD50) Data not available

Acute Toxicity (Inhalation
LC50)

Data not available

Skin Corrosion/Irritation May cause skin irritation

) o May cause respiratory system
Respiratory Irritation o
irritation

WGK (Germany) 3 (highly hazardous to water)

Enzyme Inhibition Data:

The inactivation of thioether S-methyltransferase by ethyl vinyl sulfide has been characterized
by the following kinetic parameters.

Parameter Value

k_inact 0.05 min—t

K 0.275 mM

Partition Ratio 100 (1 inactivation event per 100 turnovers)

 To cite this document: BenchChem. [CAS number 627-50-9 chemical information and
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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